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  3. methyl (4R)-4-[(5R,6S,8S,9S,10R,13R,14S,17R)-6-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
methyl (4R)-4-[(5R,6S,8S,9S,10R,13R,14S,17R)-6-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate methyl (4R)-4-[(5R,6S,8S,9S,10R,13R,14S,17R)-6-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
Brand Name: Vulcanchem
CAS No.: 3360-89-2
VCID: VC21089972
InChI: InChI=1S/C25H40O4/c1-15(5-8-23(28)29-4)18-6-7-19-17-14-22(27)21-13-16(26)9-11-25(21,3)20(17)10-12-24(18,19)2/h15,17-22,27H,5-14H2,1-4H3/t15-,17+,18-,19+,20+,21+,22+,24-,25-/m1/s1
SMILES: CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC(C4C3(CCC(=O)C4)C)O)C
Molecular Formula: C25H40O4
Molecular Weight: 404.6 g/mol

methyl (4R)-4-[(5R,6S,8S,9S,10R,13R,14S,17R)-6-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate

CAS No.: 3360-89-2

Cat. No.: VC21089972

Molecular Formula: C25H40O4

Molecular Weight: 404.6 g/mol

* For research use only. Not for human or veterinary use.

methyl (4R)-4-[(5R,6S,8S,9S,10R,13R,14S,17R)-6-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate - 3360-89-2

Specification

CAS No. 3360-89-2
Molecular Formula C25H40O4
Molecular Weight 404.6 g/mol
IUPAC Name methyl (4R)-4-[(5R,6S,8S,9S,10R,13R,14S,17R)-6-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
Standard InChI InChI=1S/C25H40O4/c1-15(5-8-23(28)29-4)18-6-7-19-17-14-22(27)21-13-16(26)9-11-25(21,3)20(17)10-12-24(18,19)2/h15,17-22,27H,5-14H2,1-4H3/t15-,17+,18-,19+,20+,21+,22+,24-,25-/m1/s1
Standard InChI Key HDDPSAANGLHNKP-BPLWDLDSSA-N
Isomeric SMILES C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@@H]([C@H]4[C@@]3(CCC(=O)C4)C)O)C
SMILES CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC(C4C3(CCC(=O)C4)C)O)C
Canonical SMILES CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC(C4C3(CCC(=O)C4)C)O)C

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